2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole

• IUPAC Name: 2-[2-(4-fluorophenoxy)ethylsulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C15H12FNOS2/c16-11-5-7-12(8-6-11)18-9-10-19-15-17-13-3-1-2-4-14(13)20-15/h1-8H,9-10H2
• InChI Key: SLEYCSJCLZUMJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCCOC3=CC=C(C=C3)F
• Molecular Formula: C15H12FNOS2
• Molecular Weight: 305.4 g/mol

Description

2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole is an organic compound with the molecular formula C15H12FNOS2 It is a derivative of benzothiazole, a heterocyclic compound containing both sulfur and nitrogen atoms in its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole typically involves the reaction of 2-mercaptobenzothiazole with 2-(4-fluorophenoxy)ethyl bromide. The reaction is carried out in the presence of a base, such as potassium carbonate, in a suitable solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the benzothiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify the benzothiazole ring or the fluorophenoxyethyl group.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Modified benzothiazole derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-{[2-(2-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole
• 2-{[2-(4-Chlorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole
• 2-{[2-(4-Bromophenoxy)ethyl]sulfanyl}-1,3-benzothiazole

Uniqueness

2-{[2-(4-Fluorophenoxy)ethyl]sulfanyl}-1,3-benzothiazole is unique due to the presence of the fluorine atom on the phenyl ring, which can influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for research and development.